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Compound of Interest

Compound Name: 4,5-Dichloro-2-nitroaniline

Cat. No.: B146558 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Core Subject: Melting Point Range and Characterization of 4,5-Dichloro-2-nitroaniline

This technical guide provides an in-depth overview of the melting point range of 4,5-dichloro-
2-nitroaniline (CAS No: 6641-64-1), a key intermediate in the synthesis of pharmaceuticals

and dyes.[1][2] The document collates data from various suppliers and provides a standardized

experimental protocol for melting point determination.

Physical and Chemical Properties
4,5-Dichloro-2-nitroaniline is an aromatic halogenated organic compound with the molecular

formula C₆H₄Cl₂N₂O₂.[2][3] It typically appears as a light yellow to brown crystalline powder.[2]

[4]

Melting Point Data
The melting point of a compound is a critical physical property that indicates its purity. A sharp

melting range typically signifies a high-purity substance, while a broad range can indicate the

presence of impurities. Below is a summary of the reported melting point ranges for 4,5-
dichloro-2-nitroaniline from various chemical suppliers.
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Supplier/Source
Reported Melting Point
Range (°C)

Purity

Sigma-Aldrich 177 - 179 96%

JHECHEM CO LTD 164 - 166 Not Specified

Tokyo Chemical Industry (TCI) 177.0 - 181.0 >98.0% (GC)

Thermo Scientific Chemicals 180 - 182 98%

ChemicalBook 177 - 179 Not Specified

Note: Data sourced from publicly available supplier specifications.[4][5][6][7]

Standard Experimental Protocol: Melting Point
Determination
The following is a standard methodology for determining the melting point of a crystalline solid

like 4,5-dichloro-2-nitroaniline using the capillary method.

Objective: To determine the temperature range over which the solid-to-liquid phase transition

occurs.

Apparatus:

Melting point apparatus (e.g., Thiele tube with heated oil bath or a digital melting point

device)

Capillary tubes (sealed at one end)

Thermometer (calibrated)

Spatula

Mortar and pestle

Procedure:
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Sample Preparation: Ensure the 4,5-dichloro-2-nitroaniline sample is completely dry and in

the form of a fine powder. If necessary, gently grind the crystals using a mortar and pestle.

Capillary Tube Loading: Pack the dry powder into the open end of a capillary tube to a height

of 2-3 mm. This is achieved by tapping the sealed end of the tube on a hard surface to

compact the sample.

Apparatus Setup:

Digital Apparatus: Place the loaded capillary tube into the sample holder of the calibrated

melting point apparatus.

Thiele Tube: Secure the capillary tube to the thermometer with a rubber band or wire,

ensuring the sample is aligned with the thermometer bulb. Immerse the setup in the oil

bath of the Thiele tube.

Heating:

Begin heating the apparatus. For an unknown compound, a rapid heating rate (10-20 °C

per minute) can be used to find an approximate melting range.

For an accurate measurement, repeat the experiment with a fresh sample. Heat rapidly to

about 20 °C below the approximate melting point found previously.

Then, reduce the heating rate to 1-2 °C per minute to ensure thermal equilibrium between

the sample, the heating medium, and the thermometer.

Observation and Recording:

Record the temperature (T₁) at which the first drop of liquid appears.

Record the temperature (T₂) at which the entire sample has completely melted into a clear

liquid.

The melting point is reported as the range from T₁ to T₂.

Visualizations
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4,5-Dichloro-2-nitroaniline is an important intermediate that can be synthesized through the

amination of 2,4,5-trichloronitrobenzene.[1] This process involves reacting the starting material

with ammonia in a solvent.[1]
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Reactants

2,4,5-Trichloronitrobenzene
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(Solvent, 150-220°C)

Ammonia (NH3)

4,5-Dichloro-2-nitroaniline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

